Cas no 20226-67-9 (Neolloydosin)

• Product Name: Neolloydosin
• CAS No: 20226-67-9
• MF: C₂₀H₂₈O₁₂
• MW: 460.429127693176
• CID: 288596
• PubChem ID: 74315823
• Update Time: 2024-11-26

Neolloydosin Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-methoxy-4-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]phenyl]-
• Neolloydosin(8CI)
• Neolloydosin
• 20226-67-9

• Inchi： 1S/C20H28O12/c1-8(21)9-3-4-11(12(5-9)28-2)31-20-18(27)16(25)15(24)13(32-20)7-30-19-17(26)14(23)10(22)6-29-19/h3-5,10,13-20,22-27H,6-7H2,1-2H3/t10-,13-,14+,15-,16+,17-,18-,19+,20-/m1/s1
• InChI Key： PBILEZBWIBJOSA-UMSLJHCASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Exact Mass: 460.158
• Monoisotopic Mass: 460.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185
• XLogP3: -2.098

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides